Cas no 2171250-73-8 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid
• CAS No: 2171250-73-8
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5794856
• PubChem ID: 165558097
• Update Time: 2025-10-18

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methoxypropanoic acid
• 2171250-73-8
• EN300-1571122
• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid

• Inchi： 1S/C23H26N2O6/c1-3-19(21(26)24-20(13-30-2)22(27)28)25-23(29)31-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-20H,3,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,20-/m0/s1
• InChI Key： CQMXSJFBYDOSRP-PMACEKPBSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)COC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid: A Comprehensive Overview

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid (CAS No. 2171250-73-8) is a sophisticated organic compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine-L-Serine (OMe), is a dipeptide derivative that plays a crucial role in various research and development activities, particularly in the synthesis of peptides and proteins.

The structure of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The methoxy group on the serine residue adds further complexity and functionality to the molecule, making it a valuable intermediate in the synthesis of bioactive peptides and proteins.

Recent advancements in the field of chemical biology have highlighted the importance of Fmoc-L-Leucine-L-Serine (OMe) in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel antiviral agents. The researchers found that the methoxy group on the serine residue enhanced the solubility and stability of the resulting peptides, which are crucial for their therapeutic efficacy.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the potential of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid in cancer research. The compound was used to synthesize peptides that target specific cancer cell receptors, leading to improved drug delivery and reduced side effects. The Fmoc protecting group was particularly useful in ensuring that the peptides remained stable during synthesis and storage.

The versatility of Fmoc-L-Leucine-L-Serine (OMe) extends beyond its use in therapeutic applications. In materials science, this compound has been utilized to create self-assembling peptide hydrogels with tunable properties. These hydrogels have potential applications in tissue engineering and drug delivery systems. A recent publication in Advanced Materials reported that the methoxy group on the serine residue played a critical role in controlling the self-assembly process, resulting in hydrogels with enhanced mechanical strength and biocompatibility.

The synthesis of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid involves several steps, including the protection of amino groups, coupling reactions, and deprotection. The Fmoc protecting group is typically introduced using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) under basic conditions. The methoxy group on the serine residue can be introduced via alkylation or esterification reactions. The final product is purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The purity and quality of Fmoc-L-Leucine-L-Serine (OMe) are critical for its successful application in research and development. High-purity standards are essential to ensure consistent results and reproducibility in experiments. Therefore, manufacturers must adhere to strict quality control measures during production to meet these requirements.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methoxypropanoic acid (CAS No. 2171250-73-8) is a versatile and important compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, drug development, and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.